Cas no 26670-16-6 (1H-Tetrazole,5,5'-(1,2-ethanediyl)bis-)
26670-16-6 structure
Product Name:1H-Tetrazole,5,5'-(1,2-ethanediyl)bis-
1H-Tetrazole,5,5'-(1,2-ethanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole,5,5'-(1,2-ethanediyl)bis-
- 5-[2-(2H-tetrazol-5-yl)ethyl]-2H-tetrazole
- 1(2)H,1'(2')H-5,5'-ethane-1,2-diyl-bis-tetrazole
- 1,2-Bis-(1H-tetrazol-5-yl)-aethan
- 1,2-bis-(1H-tetrazol-5-yl)-ethane
- 1,2-Bis-(5-tetrazolyl)ethane
- 1,2-bis(tetrazol-5-yl) ethane
- 1,2-di(1H-tetrazol-5-yl)ethane
- 1,2-di(tetrazol-5-yl)ethane
- AC1L3ITH
- NCIStruc1_000214
- NCIStruc2_000143
- NSC282034
- STOCK3S-23201
- SureCN4671779
- SureCN9986002
- 1H-Tetrazole, 5,5'-(1,2-ethanediyl)bis-
- NCGC00014642
- NCI282034
- NSC-282034
- NSC 282034
- 5-(2-(1H-tetraazol-5-yl)ethyl)-1H-tetraazole
- 1,2-Bis-(5-tetrazolyl)-ethane
- CCG-38319
- CHEMBL1487981
- 26670-16-6
- SCHEMBL4671779
- SCHEMBL9986002
- NCGC00014642-02
- DTXSID90181195
- 1H-Tetrazole,5'-(1,2-ethanediyl)bis-
- NCI60_002310
- NCGC00097745-01
- AKOS005524132
-
- Inchi: 1S/C4H6N8/c1(3-5-9-10-6-3)2-4-7-11-12-8-4/h1-2H2,(H,5,6,9,10)(H,7,8,11,12)
- InChI Key: KSCMYJXTGSEZEI-UHFFFAOYSA-N
- SMILES: N1=C(CCC2N=NNN=2)N=NN1
Computed Properties
- Exact Mass: 166.07200
- Monoisotopic Mass: 166.071542
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
- XLogP3: -0.7
Experimental Properties
- Density: 1.679
- Boiling Point: 520.5°Cat760mmHg
- Flash Point: 269.7°C
- Refractive Index: 1.687
- PSA: 108.92000
- LogP: -1.50200
1H-Tetrazole,5,5'-(1,2-ethanediyl)bis- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Tetrazole,5,5'-(1,2-ethanediyl)bis- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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